![molecular formula C17H15N3O3S B2542234 N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide CAS No. 892853-76-8](/img/structure/B2542234.png)
N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide” is a compound that contains a benzothiazole ring, which is a system containing a benzene ring fused to a thiazole ring . It also has an isopropyl group attached to the benzothiazole ring, a nitro group, and a benzamide group. Benzothiazoles are known for their diverse biological activities .
Synthesis Analysis
While the specific synthesis for this compound isn’t available, benzothiazole derivatives can be synthesized through various methods, including C-C coupling methodology in the presence of a palladium catalyst .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, an isopropyl group, a nitro group, and a benzamide group. The exact structure would need to be confirmed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry .Chemical Reactions Analysis
Benzothiazole derivatives have been found to exhibit various biological activities, including antioxidant, antibacterial, and urease inhibition activities . The specific reactions that “N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide” would undergo would depend on the conditions and reagents present.Scientific Research Applications
Antitumor and Cytotoxic Activity
Thiazoles exhibit antitumor and cytotoxic properties. For instance, Gulsory and Guzeldemirci synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and reported their cytotoxicity activity on three human tumor cell lines. One specific compound demonstrated potent effects against prostate cancer .
COX-1 Inhibition
Although the compound’s COX-1 inhibitory activity is weak compared to selective COX-1 inhibitors, it’s worth noting that it shows some inhibitory effects. Further studies could explore its potential as a nonsteroidal anti-inflammatory drug (NSAID) or related applications .
Antibacterial Activity
Emergent antibacterial activity has been observed for thiazole derivatives. While specific data on this compound is not readily available, it’s an interesting avenue for further investigation .
Antifungal Properties
Narayana et al. synthesized a series of 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides. These compounds were screened for their antifungal activity. While this specific compound wasn’t part of their study, it falls within the same chemical class .
Mechanism of Action
Target of Action
N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide, also known as 4-nitro-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]benzamide, is a compound that has been synthesized and evaluated for its potential biological activities . .
Mode of Action
It’s worth noting that benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities . These activities are often mediated through the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the biosynthesis of prostaglandins .
Biochemical Pathways
Benzothiazole derivatives have been associated with the inhibition of the cyclooxygenase pathway . This pathway is responsible for the conversion of arachidonic acid into prostaglandins and leukotrienes, which are lipid compounds involved in inflammation and pain .
Result of Action
Benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities . These effects are often associated with the inhibition of cyclooxygenase enzymes and the subsequent reduction in prostaglandin synthesis .
Future Directions
properties
IUPAC Name |
4-nitro-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c1-10(2)12-5-8-14-15(9-12)24-17(18-14)19-16(21)11-3-6-13(7-4-11)20(22)23/h3-10H,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUQUBXYNZSCTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.